(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-hydroxyphenyl)-3-(5-methoxy-2,3-dihydro-1,4-benzodioxin-7-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H16O5/c1-21-16-10-12(11-17-18(16)23-9-8-22-17)2-7-15(20)13-3-5-14(19)6-4-13/h2-7,10-11,19H,8-9H2,1H3/b7-2+
• InChI Key: QHJYTICXCHYYEW-FARCUNLSSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCCO2)C=CC(=O)C3=CC=C(C=C3)O
• Isomeric SMILES: COC1=CC(=CC2=C1OCCO2)/C=C/C(=O)C3=CC=C(C=C3)O
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol

Description

(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H16O5 and its molecular weight is 312.321. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Jayaraj and Desikan (2020) synthesized and characterized the structure of a small molecule, 2H-1,3-benzodioxol-5-yl 3-(4‑hydroxy-3-methoxyphenyl) prop‑2-enoate (FA-SES), through FT-IR, 1H & 13C NMR, LC-MS/MS techniques, and single-crystal X-ray data. The molecule shows promise in cardiovascular disease (CVD) applications due to its ability to inhibit the myeloperoxidase enzyme. Density Functional Theory (DFT) calculations provided insights into its geometrical and electronic parameters, indicating potential biological applications (Jayaraj & Desikan, 2020).

Biological Activities

• Studies have investigated the cytotoxic properties of compounds structurally related to "(2E)-1-(4-hydroxyphenyl)-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-en-1-one". For instance, new neolignans isolated from the traditional Chinese medicine Daphniphyllum macropodum Miq. showed antiproliferative activity on human non-small cell lung cancer (NSCLC) A549 and H460 cell lines, indicating potential for cancer treatment through apoptosis induction via the mitochondrial pathway (Ma et al., 2017).

Antioxidant and Anti-inflammatory Activities

• Sulpizio et al. (2016) synthesized and characterized three 2'-aminochalcone derivatives, including those with hydroxyl and methoxy substitutions, to assess their antioxidant activity. The study found that the derivative carrying two hydroxyl functionalities exhibited stronger antioxidant activity compared to others. This suggests the compound's utility in combating oxidative stress and related disorders (Sulpizio et al., 2016).